Cas no 326008-59-7 (2-(Piperidin-1-yl)quinoline-3-carbaldehyde)

• Product Name: 2-(Piperidin-1-yl)quinoline-3-carbaldehyde
• CAS No: 326008-59-7
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 1451947
• PubChem ID: 2772156
• Update Time: 2025-11-02

2-(Piperidin-1-yl)quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 2-(1-piperidinyl)-
• 326008-59-7
• BBL030276
• SR-01000047447
• Z56960428
• 2-(piperidin-1-yl)quinoline-3-carbaldehyde
• AKOS000117106
• 2-piperidin-1-ylquinoline-3-carbaldehyde
• CS-0220632
• EN300-07122
• AB00721951-01
• VS-09713
• SR-01000047447-1
• STL308747
• G55603
• 2-(Piperidin-1-yl)quinoline-3-carbaldehyde

• Inchi： 1S/C15H16N2O/c18-11-13-10-12-6-2-3-7-14(12)16-15(13)17-8-4-1-5-9-17/h2-3,6-7,10-11H,1,4-5,8-9H2
• InChI Key： KZVFBQJVPRFXRD-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC=CC=2N=C1N1CCCCC1

Computed Properties

• Exact Mass: 240.12638
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-(Piperidin-1-yl)quinoline-3-carbaldehyde

2-(Piperidin-1-yl)quinoline-3-carbaldehyde (CAS 326008-59-7): A Versatile Building Block in Medicinal Chemistry and Organic Synthesis

2-(Piperidin-1-yl)quinoline-3-carbaldehyde (CAS 326008-59-7) is a highly valuable quinoline derivative that has gained significant attention in pharmaceutical research and organic synthesis. This heterocyclic aldehyde compound serves as a crucial chemical intermediate for developing various biologically active molecules, particularly in the field of medicinal chemistry and drug discovery.

The molecular structure of 2-(Piperidin-1-yl)quinoline-3-carbaldehyde combines two important pharmacophores: a quinoline core and a piperidine moiety, connected through a nitrogen atom at position 1. The aldehyde functional group at position 3 provides an excellent reactive site for further chemical modifications, making this compound particularly useful for structure-activity relationship (SAR) studies and lead compound optimization.

Recent trends in pharmaceutical research show growing interest in quinoline-based compounds due to their diverse biological activities. Many researchers are investigating 2-(Piperidin-1-yl)quinoline-3-carbaldehyde derivatives as potential candidates for treating various conditions, particularly in areas where current therapies show limitations. The compound's structural features make it particularly interesting for developing central nervous system (CNS) targeted drugs, as both quinoline and piperidine moieties are known to cross the blood-brain barrier effectively.

In synthetic chemistry, 2-(Piperidin-1-yl)quinoline-3-carbaldehyde serves as a versatile building block for constructing more complex molecular architectures. The aldehyde group readily participates in various condensation reactions, including Knoevenagel condensations, Wittig reactions, and reductive aminations. These transformations allow medicinal chemists to rapidly generate diverse compound libraries for high-throughput screening programs.

The physicochemical properties of 2-(Piperidin-1-yl)quinoline-3-carbaldehyde contribute to its utility in drug discovery. With moderate lipophilicity and molecular weight below 500 Da, this compound generally complies with Lipinski's rule of five, making it an attractive starting point for lead compound development. The presence of both hydrogen bond acceptor and donor sites in its structure enhances its potential for forming specific interactions with biological targets.

Current market analysis indicates growing demand for specialty chemical intermediates like 2-(Piperidin-1-yl)quinoline-3-carbaldehyde, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in small molecule drug development. The compound's versatility in generating structure-activity relationship data makes it valuable for optimizing drug candidates across multiple therapeutic areas.

Quality control of 2-(Piperidin-1-yl)quinoline-3-carbaldehyde typically involves analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, typically ≥95% purity for research use and ≥98% for drug development purposes.

Storage and handling recommendations for 2-(Piperidin-1-yl)quinoline-3-carbaldehyde include protection from light and moisture, typically in amber glass containers under inert atmosphere at controlled temperatures. Proper storage conditions help maintain the compound's stability and prevent degradation of the aldehyde functionality, which is crucial for its reactivity in subsequent synthetic steps.

Recent scientific literature highlights several innovative applications of 2-(Piperidin-1-yl)quinoline-3-carbaldehyde derivatives. These include potential use as allosteric modulators of various receptors, enzyme inhibitors with improved selectivity profiles, and fluorescence probes for biological imaging. The compound's structural flexibility allows for fine-tuning of these properties through systematic modification of its various functional groups.

From a synthetic perspective, researchers have developed several efficient routes to prepare 2-(Piperidin-1-yl)quinoline-3-carbaldehyde, including Vilsmeier-Haack formylation of appropriate quinoline precursors and palladium-catalyzed coupling reactions. These methods continue to be optimized to improve yields, reduce byproduct formation, and enhance the overall atom economy of the synthesis.

The growing importance of 2-(Piperidin-1-yl)quinoline-3-carbaldehyde in drug discovery is reflected in the increasing number of patent applications citing this compound or its derivatives. Pharmaceutical companies are actively investigating its potential in addressing unmet medical needs, particularly in areas such as neurodegenerative diseases, inflammatory conditions, and infectious diseases where current treatment options remain limited.

Environmental and safety considerations for working with 2-(Piperidin-1-yl)quinoline-3-carbaldehyde follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used, and reactions should be conducted in well-ventilated areas or fume hoods to minimize exposure risks.

Future research directions for 2-(Piperidin-1-yl)quinoline-3-carbaldehyde include exploring its potential in combinatorial chemistry approaches, developing more sustainable synthetic routes, and investigating novel biological targets for its derivatives. The compound's structural features continue to inspire medicinal chemists to design innovative molecules with improved pharmacological profiles and reduced side effects.

For researchers sourcing 2-(Piperidin-1-yl)quinoline-3-carbaldehyde, it's important to verify the supplier's quality control processes and certificate of analysis. Reputable suppliers typically provide detailed characterization data, including HPLC chromatograms, NMR spectra, and mass spec data to confirm the compound's identity and purity. Batch-to-batch consistency is particularly crucial for ongoing research projects and structure-activity relationship studies.